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Compound Name: Sodium amide

Cat. No.: B107406

Audience: Researchers, scientists, and drug development professionals.

Introduction: Sodium amide (NaNHz), commonly known as sodamide, is a powerful, non-
nucleophilic strong base widely employed in organic and inorganic synthesis.[1][2] Its high
basicity (the pKa of its conjugate acid, ammonia, is ~38) makes it particularly effective for the
deprotonation of weak acids.[1][3] A primary application in inorganic chemistry is its use as a
reagent in metathesis (salt exchange) reactions to synthesize a variety of other metal amides
and nitrides, including those of alkali metals, transition metals, and lanthanides. This process
typically involves the reaction of sodium amide with a metal halide precursor, driven by the
formation of a stable sodium halide salt.[4]

General Principles and Reaction Mechanisms

The synthesis of metal amides using sodium amide generally proceeds via a salt metathesis
reaction. In this reaction, the amide anion (NHz2") from sodium amide displaces the anionic
ligand (typically a halide) of a metal precursor. The thermodynamic driving force for this
reaction is often the formation of a highly stable and insoluble alkali metal halide, such as
sodium chloride (NaCl), which precipitates from the reaction medium.

The general reaction can be represented as:

MClIx + x NaNHz - M(NH2)x + x NaCl
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Where 'M' is a metal and 'X' is its oxidation state. Depending on the metal and reaction
conditions, the resulting metal amide may be stable or can undergo further decomposition,
often upon heating, to form metal nitrides.[4][5]
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Reactants
Metal Precursor (e.g., MCIx) Sodium Amide (NaNH2)
+ x NaNH2 - x NaCl
Products
y
Target Metal Amide (M(NH2)x) Sodium Halide Byproduct (NaCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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